4-[(1H-benzimidazol-2-ylmethyl)thio]-6-ethylthieno[2,3-d]pyrimidine

• IUPAC Name: 4-(1H-benzimidazol-2-ylmethylsulfanyl)-6-ethylthieno[2,3-d]pyrimidine
• InChI: InChI=1S/C16H14N4S2/c1-2-10-7-11-15(17-9-18-16(11)22-10)21-8-14-19-12-5-3-4-6-13(12)20-14/h3-7,9H,2,8H2,1H3,(H,19,20)
• InChI Key: CSLFTYOBYKSYSI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(S1)N=CN=C2SCC3=NC4=CC=CC=C4N3
• Molecular Formula: C16H14N4S2
• Molecular Weight: 326.4 g/mol

Description

4-[(1H-benzimidazol-2-ylmethyl)thio]-6-ethylthieno[2,3-d]pyrimidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-[(1H-benzimidazol-2-ylmethyl)thio]-6-ethylthieno[2,3-d]pyrimidine is not fully understood. However, it is believed to act by inhibiting certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It may also work by disrupting the cell membrane of bacteria and fungi, leading to their death.
Biochemical and Physiological Effects:
Studies have shown that 4-[(1H-benzimidazol-2-ylmethyl)thio]-6-ethylthieno[2,3-d]pyrimidine has various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of certain inflammatory cytokines, and reduce oxidative stress in the brain. Additionally, it has been shown to have a low toxicity profile, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[(1H-benzimidazol-2-ylmethyl)thio]-6-ethylthieno[2,3-d]pyrimidine in lab experiments is its high potency and selectivity towards cancer cells and microorganisms. Additionally, it has a low toxicity profile, making it a safer alternative to other chemotherapeutic agents. However, one of the limitations of using this compound is its relatively complex synthesis method, which may limit its availability and accessibility to researchers.

Future Directions

There are several future directions for the research and development of 4-[(1H-benzimidazol-2-ylmethyl)thio]-6-ethylthieno[2,3-d]pyrimidine. One potential direction is to investigate its potential use in combination with other chemotherapeutic agents to enhance its efficacy against cancer cells. Additionally, further studies are needed to fully understand its mechanism of action and to identify potential targets for drug development. Furthermore, it may be possible to modify the structure of this compound to improve its potency and selectivity towards specific targets. Finally, more research is needed to explore its potential use in the treatment of other diseases such as viral infections and autoimmune disorders.

Synthesis Methods

The synthesis of 4-[(1H-benzimidazol-2-ylmethyl)thio]-6-ethylthieno[2,3-d]pyrimidine involves the reaction of 2-mercapto-1-methylimidazole with 2-ethyl-4-methylthiazole-5-carbaldehyde in the presence of ammonium acetate and acetic acid. The resulting intermediate is then reacted with 2-chloro-4,6-dimethylpyrimidine to obtain the final product.

Scientific Research Applications

4-[(1H-benzimidazol-2-ylmethyl)thio]-6-ethylthieno[2,3-d]pyrimidine has shown promising results in various scientific research applications. It has been studied as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. Additionally, it has been investigated for its antimicrobial properties against various bacterial and fungal strains. Furthermore, this compound has been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.